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Compound of Interest

Compound Name: 4-Bromo-2-nitrotoluene

Cat. No.: B1266186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-2-nitrotoluene is a substituted aromatic compound that serves as a crucial

intermediate in the synthesis of various organic molecules, particularly in the pharmaceutical

and agrochemical industries. A thorough understanding of its physical properties is essential for

its effective handling, application in synthetic protocols, and for ensuring the safety and

reproducibility of experimental work. This technical guide provides an in-depth overview of the

key physical characteristics of 4-Bromo-2-nitrotoluene, complete with experimental

methodologies for their determination.

Core Physical Properties
The fundamental physical properties of 4-Bromo-2-nitrotoluene are summarized in the table

below. These values are critical for predicting its behavior in various solvents and under

different temperature and pressure conditions.
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Property Value

Molecular Formula C₇H₆BrNO₂

Molecular Weight 216.03 g/mol [1]

Melting Point 45-48 °C[1]

Boiling Point 130 °C at 12 mmHg[1]

Appearance Light yellow to dark brown solid[2]

Solubility Insoluble in water[1]

Density

No precise experimental data available;

estimated to be similar to its isomer, 2-Bromo-4-

nitrotoluene (~1.615 g/cm³)[3]

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

sections detail the standard experimental procedures for measuring the key physical constants

of solid organic compounds like 4-Bromo-2-nitrotoluene.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of finely powdered, dry 4-Bromo-2-nitrotoluene is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer with the bulb of the

thermometer and the sample at the same level. This assembly is then placed in a melting

point apparatus (e.g., a Thiele tube filled with a high-boiling point oil or a digital melting point

apparatus).
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Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per

minute as the melting point is approached.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the end

of melting) are recorded. This range is reported as the melting point. For a pure compound,

this range is typically narrow (0.5-1 °C).

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. As 4-Bromo-2-nitrotoluene is a

solid at room temperature, its boiling point is determined under reduced pressure to prevent

decomposition.

Methodology: Distillation Method (under reduced pressure)

Apparatus Setup: A small quantity of 4-Bromo-2-nitrotoluene is placed in a distillation flask.

The flask is connected to a condenser, a receiving flask, and a vacuum source. A

thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask.

Pressure Reduction: The pressure inside the apparatus is reduced to the desired value (e.g.,

12 mmHg) using a vacuum pump.

Heating: The distillation flask is heated gently.

Observation: The temperature at which the liquid boils and a steady stream of distillate is

collected in the receiving flask is recorded as the boiling point at that specific pressure.

Determination of Density
Density is the mass of a substance per unit volume. For a solid, it can be determined by

measuring the volume of a liquid displaced by a known mass of the solid.

Methodology: Liquid Displacement Method

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1266186?utm_src=pdf-body
https://www.benchchem.com/product/b1266186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Measurement: A known mass of 4-Bromo-2-nitrotoluene is accurately weighed using

an analytical balance.

Volume Measurement: A graduated cylinder is partially filled with a liquid in which 4-Bromo-
2-nitrotoluene is insoluble (e.g., water, given its insolubility). The initial volume of the liquid

is recorded.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged and that no air bubbles are trapped.

Final Volume Measurement: The new volume of the liquid in the graduated cylinder is

recorded. The difference between the final and initial volumes gives the volume of the solid.

Calculation: The density is calculated by dividing the mass of the solid by its determined

volume.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Assessment

Sample Preparation: A small, measured amount of 4-Bromo-2-nitrotoluene (e.g., 10 mg) is

placed in a test tube.

Solvent Addition: A small volume of the solvent to be tested (e.g., 1 mL of water) is added to

the test tube.

Observation: The mixture is agitated, and the solubility is observed. The compound is

classified as soluble if it completely dissolves, partially soluble if some of it dissolves, and

insoluble if it does not dissolve at all. This process is repeated with a range of solvents of

varying polarities (e.g., ethanol, acetone, diethyl ether, hexane) to create a solubility profile.

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the key physical

properties of a solid organic compound like 4-Bromo-2-nitrotoluene.
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Workflow for Physical Property Determination

Start: Obtain pure sample of 4-Bromo-2-nitrotoluene

Determine Melting Point
(Capillary Method)

Determine Boiling Point
(Reduced Pressure Distillation)

Determine Density
(Liquid Displacement)

Determine Solubility
(Qualitative Assessment)

Record and Tabulate Data

End: Comprehensive Physical Property Profile

Click to download full resolution via product page

Caption: A generalized workflow for determining the physical properties of a solid organic

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266186#physical-properties-of-4-bromo-2-
nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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